Cas no 27475-09-8 (Methyl 5-acetyl-2-(benzyloxy)benzoate)
Methyl 5-acetyl-2-(benzyloxy)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-acetyl-2-(benzyloxy)benzoate
- 2-Benzyloxy-5-acetylbenzoic Acid Methyl Ester
- benzoic acid, 5-acetyl-2-(phenylmethoxy)-, methyl ester
- Methyl 2-(benzyloxy)-5-acetylbenzoate
- methyl5-acetyl-2-(benzyloxy)benzoate
- methyl 5-acetyl-2-phenylmethoxybenzoate
- Methyl 5-Acetyl-2-(Benzyl-Oxy)Benzoate
- CCBVZNHYLQHOLD-UHFFFAOYSA-N
- Methyl 2-benzyloxy-5-acetylbenzoate
- AX8281927
- Y6153
- 5-Acetyl-2-benzyloxybenzoic acid methyl ester
- S6D36MW93E
- CS-M1166
- Benzoic acid,5-acetyl-2-(phenylmethoxy)-,methyl ester
- MFCD00075778
- AKOS022173487
- A913295
- DTXSID00494708
- AS-19734
- SCHEMBL131382
- 2-BENZYL-5-ACETYL METHYL SALICYLATE
- 27475-09-8
- DB-032236
-
- MDL: MFCD00075778
- Inchi: 1S/C17H16O4/c1-12(18)14-8-9-16(15(10-14)17(19)20-2)21-11-13-6-4-3-5-7-13/h3-10H,11H2,1-2H3
- InChI Key: CCBVZNHYLQHOLD-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1C=CC(C(C)=O)=CC=1C(=O)OC
Computed Properties
- Exact Mass: 284.10488
- Monoisotopic Mass: 284.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6
- XLogP3: 2.9
Experimental Properties
- Density: 1.167±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 69-72°C
- Solubility: Almost insoluble (0.063 g/l) (25 º C),
- PSA: 52.6
Methyl 5-acetyl-2-(benzyloxy)benzoate Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition:Store at room temperature
Methyl 5-acetyl-2-(benzyloxy)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM154521-5g |
methyl 5-acetyl-2-(benzyloxy)benzoate |
27475-09-8 | 95+% | 5g |
$282 | 2021-06-17 | |
| Alichem | A019096014-5g |
Methyl 5-acetyl-2-(benzyloxy)benzoate |
27475-09-8 | 97% | 5g |
$299.73 | 2023-09-02 | |
| Chemenu | CM154521-5g |
methyl 5-acetyl-2-(benzyloxy)benzoate |
27475-09-8 | 95+% | 5g |
$282 | 2022-06-11 | |
| ChemScence | CS-M1166-1g |
methyl 5-acetyl-2-(benzyloxy)benzoate |
27475-09-8 | 1g |
$77.0 | 2022-04-27 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M77580-1g |
Methyl 5-acetyl-2-(benzyloxy)benzoate |
27475-09-8 | 1g |
¥1252.0 | 2021-09-08 | ||
| TRC | M293248-50mg |
Methyl 5-Acetyl-2-(benzyloxy)benzoate |
27475-09-8 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M293248-100mg |
Methyl 5-Acetyl-2-(benzyloxy)benzoate |
27475-09-8 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M293248-500mg |
Methyl 5-Acetyl-2-(benzyloxy)benzoate |
27475-09-8 | 500mg |
$ 160.00 | 2022-06-04 | ||
| eNovation Chemicals LLC | Y1253194-250mg |
Benzoic acid, 5-acetyl-2-(phenylmethoxy)-, methyl ester |
27475-09-8 | 95% | 250mg |
$80 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1253194-1g |
Benzoic acid, 5-acetyl-2-(phenylmethoxy)-, methyl ester |
27475-09-8 | 95% | 1g |
$135 | 2024-06-06 |
Methyl 5-acetyl-2-(benzyloxy)benzoate Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on Methyl 5-acetyl-2-(benzyloxy)benzoate
Research Brief on Methyl 5-acetyl-2-(benzyloxy)benzoate (CAS: 27475-09-8) in Chemical Biology and Pharmaceutical Applications
Methyl 5-acetyl-2-(benzyloxy)benzoate (CAS: 27475-09-8) is a synthetic intermediate of growing importance in pharmaceutical and chemical biology research. Recent studies have highlighted its utility as a versatile building block for the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. This research brief consolidates the latest findings on the compound's applications, synthetic pathways, and biological activities, offering insights into its potential for drug discovery and development.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the role of Methyl 5-acetyl-2-(benzyloxy)benzoate as a precursor in the synthesis of novel COX-2 inhibitors. Researchers optimized its benzyl-protected phenolic group and acetyl moiety for selective cyclooxygenase inhibition, achieving a 40% improvement in selectivity compared to earlier derivatives. The study also reported enhanced metabolic stability in preclinical models, positioning this scaffold as a promising candidate for next-generation NSAIDs with reduced gastrointestinal toxicity.
In oncology research, a team from the University of Cambridge (2024) utilized 27475-09-8 as a key intermediate in developing HDAC6-selective inhibitors. The compound's orthogonal protecting groups allowed efficient derivatization at both the 5-acetyl and 2-benzyloxy positions, enabling structure-activity relationship studies that identified analogs with nanomolar potency against multiple myeloma cell lines. Notably, lead compounds showed synergistic effects when combined with proteasome inhibitors in in vitro models.
The synthetic versatility of Methyl 5-acetyl-2-(benzyloxy)benzoate was further demonstrated in a recent Organic Letters publication (2024), where researchers developed a novel photocatalytic decarboxylative coupling protocol using this substrate. The method achieved C-C bond formation at the acetyl position with 78-92% yields across 22 derivatives, significantly expanding accessible chemical space for medicinal chemistry optimization campaigns.
Analytical characterization advances include a 2024 ACS Omega report detailing crystallographic studies of 27475-09-8 derivatives, revealing unexpected conformational preferences that influence molecular recognition. These findings are informing the design of more rigid analogs with improved target binding kinetics, particularly for protein-protein interaction inhibitors.
Ongoing clinical translation efforts focus on optimizing the ADME profile of Methyl 5-acetyl-2-(benzyloxy)benzoate-derived compounds. A phase I trial (NCT05678944) is currently evaluating a myelofibrosis therapy originating from this scaffold, with preliminary data showing favorable pharmacokinetics and dose-proportional exposure.
Future research directions emphasize computational modeling approaches to predict novel bioactivities of 27475-09-8 derivatives, as well as green chemistry innovations to streamline its production. The compound's unique combination of synthetic accessibility and three-dimensional complexity continues to make it a valuable tool for probing biological systems and developing therapeutic agents across multiple disease areas.
27475-09-8 (Methyl 5-acetyl-2-(benzyloxy)benzoate) Related Products
- 216143-90-7(Ethyl 5-acetyl-2-ethoxybenzoate)
- 88952-19-6(Benzoic acid, 2-methoxy-, 2-acetyl-4,6-dimethylphenyl ester)
- 201663-18-5(Benzoic acid, 5-acetyl-2-(phenylmethoxy)-)
- 132055-71-1(1,3-Benzenedicarboxylic acid, 5,5'-carbonylbis[2-methoxy-, tetramethyl ester (9CI))
- 381230-79-1(Benzoic acid, 3,3'-carbonylbis[6-methoxy-5-methyl-, dimethyl ester)
- 39971-36-3(Benzoic acid,5-acetyl-2-methoxy-, methyl ester)
- 61414-18-4(Methyl 2-acetoxy-5-acetylbenzoate)
- 88951-97-7(Benzoic acid, 2-methoxy-, 2-acetyl-4-methylphenyl ester)
- 89434-73-1(Benzoic acid, 2-hydroxy-, 4-benzoylphenyl ester)
- 60561-28-6(Benzoic acid,5-acetyl-2-(phenylmethoxy)-, ethyl ester)